BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Toxicological
Profiles of Quinoline Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 2-(Quinolin-4-yl)ethan-1-amine
CAS No.: 860720-12-3
Cat. No.: B2494134
Get Quote
. J
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The quinoline scaffold, a heterocyclic aromatic structure, is a fundamental component in
numerous therapeutic agents and industrial chemicals.[1] Its derivatives are known for a wide
array of pharmacological activities, including antimalarial, anticancer, and antibacterial
properties.[1][2] However, the biological utility of quinoline compounds is often counterbalanced
by a complex and varied toxicological profile. This guide provides an in-depth, objective
comparison of the toxicology of different quinoline compounds, supported by experimental
data, to aid researchers in navigating the structure-toxicity landscape of this critical class of
molecules.

Understanding the Spectrum of Quinoline Toxicity

The toxicity of quinoline and its derivatives is highly dependent on the nature and position of
chemical substituents on its core structure.[1] This structural diversity leads to a range of
adverse effects, from organ-specific damage to genotoxicity and carcinogenicity. A
comprehensive understanding of these profiles is essential for the development of safer
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quinoline-based drugs and for assessing the environmental and human health risks of
quinoline-containing compounds.

Organ-Specific Toxicity

Hepatotoxicity: The liver is a primary target for quinoline-induced toxicity.[1][3] The parent
compound, quinoline, is a known hepatocarcinogen in rats and mice.[4][5] Its toxicity is linked
to metabolic activation by cytochrome P450 enzymes into reactive intermediates that can form
DNA adducts and induce oxidative stress.[1] Some studies have shown that quinoline
administration in rats can lead to vascular tumors in the liver, such as hemangioendotheliomas
and hemangiosarcomas.[6] The antimalarial drug quinine has also been associated with rare
cases of hepatotoxicity, presenting as a mixed hepatocellular-cholestatic injury.[7][8]
Conversely, certain quinoline derivatives, such as 7-chloro-4-(phenylselanyl) quinoline, have
demonstrated hepatoprotective effects against toxins like oxaliplatin by leveraging their
antioxidant properties.[9]

Neurotoxicity: Certain quinoline derivatives are known to exert significant neurotoxic effects.[1]
The antimalarial drug mefloquine, a quinoline derivative, carries a risk of irreversible central
nervous system toxicity.[10] This can manifest as vertigo, loss of balance, and symptoms of
polyneuropathy.[10] This neurotoxicity is thought to be part of a broader quinoline CNS
toxidrome that can lead to neuronal degeneration in specific brain regions.[10] Additionally,
quinolinic acid, an endogenous metabolite with a quinoline-like structure, is a known neurotoxin
that can contribute to neuronal cell death in neurodegenerative diseases.[11][12]

Cardiotoxicity: Several quinoline antimalarial drugs have been linked to cardiovascular side
effects, most notably the prolongation of the QT interval on an electrocardiogram.[13][14] This
effect is a risk marker for developing a potentially fatal arrhythmia called Torsade de Pointes.
[13][15] While serious cardiac events in clinical trials of quinoline antimalarials are rare, the
potential for arrhythmogenic cardiotoxicity remains a concern, particularly with high doses or in
cases of overdose.[13][14][16] The heterocyclic aromatic amine 2-amino-3-methylimidazo[4,5-
flquinoline (1Q), a potent carcinogen, has also been shown to induce myocardial damage in
nonhuman primates after chronic exposure.[17]

Genotoxicity and Carcinogenicity
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The genotoxic potential of many quinoline compounds is a significant toxicological concern.
Quinoline itself is mutagenic in the Salmonella typhimurium (Ames) test in the presence of
metabolic activation and can induce unscheduled DNA synthesis (UDS) in rat hepatocytes.[4]
[6] The genotoxicity of quinoline is believed to be a key mechanism behind its carcinogenicity.

[6]

Structure-activity relationship studies have revealed that the position of substituents on the
quinoline ring is critical to its genotoxicity. For instance, fluorination at the 2- and 3-positions of
quinoline results in a loss of mutagenic activity, while substitutions at other positions can
maintain or enhance it.[4] Similarly, methylation at the 4- and 8-positions has been linked to a
positive UDS response.[4] 4-Nitroquinoline-1-oxide stands out as a particularly potent
genotoxic agent, inducing both chromosome aberrations and sister chromatid exchanges in
mouse marrow cells.[18]

The carcinogenicity of quinoline has been established in animal models, with evidence of liver
tumors in rats and mice.[6] It has also been shown to initiate skin tumors in mice.[6] Based on
this evidence, quinoline is considered likely to be carcinogenic in humans.[1]

Comparative Toxicological Data

To provide a clearer picture of the relative toxicities of different quinoline compounds, the
following tables summarize key quantitative data from various toxicological assays.

Table 1: Acute Oral Toxicity of Selected Quinoline Compounds
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Toxicity Class

Compound Test Species LD50 (mg/kg) (Hodge & Reference
Sterner)
o Il (Moderately
Quinoline Rat 331-460 ) [1][19]
Toxic)
2-
o Rat 1230 IV (Slightly Toxic)  [1]
Methylquinoline
8-
Rat 1200 IV (Slightly Toxic)  [1]

Hydroxyquinoline

) ) V (Practically
Ciprofloxacin Rat >2000 ) [1]
Non-toxic)

Table 2: In Vitro Cytotoxicity of Selected Quinoline Derivatives (IC50 in uM)
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Compound/Derivati

Cell Line IC50 (uM) Reference
ve Class
2,4-Disubstituted
o SF-295 (CNS Cancer)  0.314 - 4.65 pg/cm3 [20]
quinolines
2-phenylquinolin-4-
) o HT-29 (Colon Cancer) 8.12-11.34 [20]
amine derivatives
2-oxoquinoline Various tumor cell
L . 4.4-8.7 [20]
derivatives lines
Fluorinated quinoline
MDA-MB-468 (Breast
analogues (6a, 6b, 6d, 25-5 [21]
Cancer)
6f)
7-methyl-8-nitro- Caco-2 (Colorectal
o 1.871 [22]
quinoline Cancer)
8-nitro-7- Caco-2 (Colorectal
o 0.535 [22]
quinolinecarbaldehyde  Cancer)
6,8-dibromo-5- HeLa (Cervical
24.1 [23]

nitroquinoline

Cancer)

Key Mechanistic Pathways of Quinoline Toxicity

The toxic effects of quinoline compounds are often mediated through a combination of
molecular mechanisms, primarily revolving around oxidative stress and interactions with
cellular macromolecules.

Oxidative Stress and ROS Generation: A prevalent mechanism of quinoline-induced toxicity is
the generation of reactive oxygen species (ROS), leading to oxidative stress.[1] This can
damage cellular components, including lipids, proteins, and DNA, and trigger apoptotic
pathways.

DNA Interaction and Genotoxicity: Many quinoline derivatives exert their toxic effects by directly
interacting with DNA to form adducts or by inhibiting enzymes crucial for DNA replication and
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repair, such as topoisomerases.[1] This interference with DNA integrity is a primary driver of

their genotoxic and carcinogenic properties.

Mitochondrial Dysfunction: Mitochondria are significant targets for quinoline-induced toxicity.
Certain substituted quinolines can disrupt the mitochondrial transmembrane potential, leading
to the release of pro-apoptotic factors and a decline in cellular energy production.[1]

The following diagram illustrates a generalized signaling pathway for quinoline-induced toxicity,

highlighting the central role of oxidative stress.
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Caption: Experimental workflow for in vitro cytotoxicity assessment.

Conclusion

The toxicological profiles of quinoline compounds are diverse and intricately linked to their
chemical structures. While the quinoline scaffold is a valuable asset in drug discovery, a
thorough and comparative toxicological evaluation is paramount. This guide highlights the
significant organ-specific toxicities, genotoxic potential, and underlying molecular mechanisms
associated with this class of compounds. By understanding these structure-toxicity
relationships and employing robust experimental methodologies, researchers can better
navigate the challenges of developing safer and more effective quinoline-based therapeutics
and accurately assess the risks posed by environmental exposure to these compounds.

References

OEHHA. (n.d.). Evidence on the Carcinogenicity of Quinoline and its strong acid salts.

e Benchchem. (n.d.). A Comparative Analysis of the Toxicological Profiles of Different
Quinoline Compounds.

e Benchchem. (n.d.). Toxicological Profile of Substituted Quinolines: An In-depth Technical
Guide.

e Dista, J. R., & Rosenberg, J. M. (1990). Quinine hepatotoxicity. An underrecognized or rare
phenomenon? Archives of Internal Medicine, 150(5), 1112-1113. Retrieved from [Link]

e Nevin, R. L. (2014). Idiosyncratic quinoline central nervous system toxicity: Historical insights
into the chronic neurological sequelae of mefloquine. International Journal for Parasitology:
Drugs and Drug Resistance, 4(2), 118-128. Retrieved from [Link]

e Braidy, N., Grant, R., & Guillemin, G. J. (2013). Quinolinic Acid: Neurotoxin or Oxidative
Stress Modulator? International Journal of Tryptophan Research, 6, 97-105. Retrieved from
[Link]

e LaVoie, E. J., Shigematsu, A., Adam, E. A., Rigotty, J., & Hoffmann, D. (1991). Genotoxicity
of fluoroquinolines and methylquinolines. Mutation Research/Genetic Toxicology, 264(4),
185-190. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b2494134/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-toxicological-profiles-of-quinoline-compounds
https://pubmed.ncbi.nlm.nih.gov/2187834/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4049237/
https://www.mdpi.com/1178-7469/6/1/97
https://academic.oup.com/mutage/article/6/4/307/1049292
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Arl, A, & Cavusoglu, K. (2023). Quinoline is more genotoxic than 4-methylquinoline in
hiHeps cells and rodent liver. Mutation Research/Genetic Toxicology and Environmental
Mutagenesis, 886, 503582. Retrieved from [Link]

White, N. J. (2018). The arrhythmogenic cardiotoxicity of the quinoline and structurally
related antimalarial drugs: a systematic review. BMC Medicine, 16(1), 204. Retrieved from
[Link]

McFee, A. F., Lowe, K. W., & Jauhar, G. S. (1989). Genotoxic potency of three quinoline
compounds evaluated in vivo in mouse marrow cells. Mutation Research/Genetic Toxicology,
224(3), 335-340. Retrieved from [Link]

White, N. J. (2018). The arrhythmogenic cardiotoxicity of the quinoline and structurally
related antimalarial drugs: a systematic review. Malaria Journal, 17(1), 404. Retrieved from
[Link]

Pandawa Institute Journals. (2025). Acute Toxicity of Quinoline Derivatives as Antibacterial
Drug Candidates: In Silico and In Vivo Studies. Pandawa Institute Journals. Retrieved from
[Link]

National Industrial Chemicals Notification and Assessment Scheme. (2015). Quinolines:
Human health tier Il assessment. Retrieved from [Link]

U.S. Environmental Protection Agency. (2000). Toxicological Review of Quinoline (CAS No.
91-22-5). Retrieved from [Link]

Fodor, E. A., et al. (2020). Structure—Activity Relationships of 8-Hydroxyquinoline-Derived
Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. Molecules,
25(22), 5349. Retrieved from [Link]

Booth, R. G., et al. (1989). Intracerebral microdialysis neurotoxicity studies of quinoline and
isoquinoline derivatives related to MPTP/MPP+. Neuroscience Letters, 100(1-3), 306-312.
Retrieved from [Link]

Pharmacy 180. (n.d.). 4-Substituted Quinolines: Structure Activity Relationship -
Antimalarials. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36604081/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6223079/
https://pubmed.ncbi.nlm.nih.gov/2811956/
https://pubmed.ncbi.nlm.nih.gov/30404576/
https://journal.pandawainstitute.com/index.php/ijabs/article/view/635
https://www.industrialchemicals.gov.au/sites/default/files/HID/Human%20Health%20Tier%20II%20Assessment/TRD1016_Quinolines_Human_health_tier_II_assessment_PDF.pdf
https://www.epa.gov/iris/supporting-documents-quinoline
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7696758/
https://pubmed.ncbi.nlm.nih.gov/2748057/
https://www.pharmacy180.com/article/4-substituted-quinolines-structure-activity-relationship-241/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Thorgeirsson, U. P., et al. (1994). Cardiac damage induced by 2-amino-3-methyl-
imidazo[4,5-flquinoline in nonhuman primates. Carcinogenesis, 15(1), 15-20. Retrieved from
[Link]

Farver, D. K., & Lavin, M. N. (1997). Quinine-induced hepatotoxicity. The Annals of
Pharmacotherapy, 31(9), 977-980. Retrieved from [Link]

El-Defrawy, S. R., & Boegman, R. J. (1985). Quinolinic Acid Neurotoxicity in the Nucleus
Basalis Antagonized by Kynurenic Acid. Neurobiology of Aging, 6(4), 331-336. Retrieved
from [Link]

LaVoie, E. J., et al. (1989). Quinoline metabolism and toxicity in the isolated perfused rat
liver. IAEA. Retrieved from [Link]

Patel, D. (2020). Structure activity relationship (SAR) studies of neurotoxin quinoline-
derivatives. Georgia Southern University. Retrieved from [Link]

Woolf, A. D., & Erdman, A. R. (1989). Delayed cardiotoxicity following quinine overdose: a
case report. Journal of Toxicology. Clinical Toxicology, 27(6), 425-431. Retrieved from [Link]

White, N. J. (2018). The arrhythmogenic cardiotoxicity of the quinoline and structurally
related antimalarial drugs: A systematic review. Malaria Journal, 17(1), 404. Retrieved from
[Link]

ResearchGate. (2025). (PDF) Acute Toxicity of Quinoline Derivatives as Antibacterial Drug
Candidates: In Silico and In Vivo Studies. Retrieved from [Link]

Singh, A., et al. (2025). Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives
in 2D and 3D Models of Triple-Negative Breast Cancer. ACS Omega. Retrieved from [Link]

Sari, M. H., et al. (2021). Role of 7-chloro-4-(phenylselanyl) quinoline in the treatment of
oxaliplatin-induced hepatic toxicity in mice. Naunyn-Schmiedeberg's Archives of
Pharmacology, 394(4), 817-827. Retrieved from [Link]

Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance.
International Journal for Parasitology, 28(11), 1629-1643. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2422709/
https://pubmed.ncbi.nlm.nih.gov/9296245/
https://dspace.library.queensu.ca/handle/1974/11494
https://inis.iaea.org/search/search.aspx?orig_q=RN:21045293
https://digitalcommons.georgiasouthern.edu/honors-theses/469/
https://pubmed.ncbi.nlm.nih.gov/2633842/
https://www.researchgate.net/publication/328859737_The_arrhythmogenic_cardiotoxicity_of_the_quinoline_and_structurally_related_antimalarial_drugs_A_systematic_review
https://www.researchgate.net/publication/372229532_Acute_Toxicity_of_Quinoline_Derivatives_as_Antibacterial_Drug_Candidates_In_Silico_and_In_Vivo_Studies
https://pubs.acs.org/doi/10.1021/acsomega.5c01234
https://pubmed.ncbi.nlm.nih.gov/33855581/
https://pubmed.ncbi.nlm.nih.gov/9846555/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e OSU Center for Health Sciences Research Profiles. (2014). Quinoline. Retrieved from [Link]

e Vooturi, S., et al. (2022). Review on recent development of quinoline for anticancer activities.
Journal of Applied Pharmaceutical Science, 12(6), 1-20. Retrieved from [Link]

e Al-Warhi, T., et al. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to
Control Quinolines Cytotoxic Effects? Archives of Breast Cancer, 4(4), 118-123. Retrieved
from [Link]

o Ozcan, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and
Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry &
Biodiversity. Retrieved from [Link]

e Wang, Y., et al. (2025). Unveiling the Dark Side of Flavonoid: Rutin Provokes Hepatotoxicity
in Low-Dose 2-Amino-3-methylimidazo [4,5- f] Quinoline-Exposed Mice via Regulating Gut
Microbiota and Liver Metabolism. Journal of Agricultural and Food Chemistry. Retrieved from
[Link]

o Keil, C., et al. (2009). Ecotoxicity of quinoline and hydroxylated derivatives and their
occurrence in groundwater of a tar-contaminated field site. Chemosphere, 75(1), 1-7.
Retrieved from [Link]

e ResearchGate. (n.d.). Structural—activity relationship (SAR) of 4-quinolone derivatives.
Retrieved from [Link]

e Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based
anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5604-5635. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://health.okstate.edu/research/profiles/quinoline.html
https://japsonline.com/admin/php/uploads/3455_pdf.pdf
https://brieflands.com/articles/abc-70530.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11072948/
https://pubmed.ncbi.nlm.nih.gov/39673961/
https://pubmed.ncbi.nlm.nih.gov/19167022/
https://www.researchgate.net/publication/348324869_Structural-activity_relationship_SAR_of_4-quinolone_derivatives
https://www.sciencedirect.com/science/article/pii/S096808961630983X
https://www.benchchem.com/product/b2494134?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Comparative

Check Availability & Pricing

1. pdf.benchchem.com [pdf.benchchem.com]

2. Review on recent development of quinoline for anticancer activities - Arabian Journal of
Chemistry [arabjchem.org]

3. scholars.okstate.edu [scholars.okstate.edu]
4. academic.oup.com [academic.oup.com]

5. iris.epa.gov [iris.epa.gov]

6. oehha.ca.gov [oehha.ca.gov]

7. Quinine hepatotoxicity. An underrecognized or rare phenomenon? - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Quinine-induced hepatotoxicity - PubMed [pubmed.ncbi.nim.nih.gov]

9. Role of 7-chloro-4-(phenylselanyl) quinoline in the treatment of oxaliplatin-induced hepatic
toxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Idiosyncratic quinoline central nervous system toxicity: Historical insights into the chronic
neurological sequelae of mefloquine - PMC [pmc.ncbi.nim.nih.gov]

11. mdpi.com [mdpi.com]
12. queensu.ca [queensu.ca]

13. The arrhythmogenic cardiotoxicity of the quinoline and structurally related antimalarial
drugs: a systematic review - PMC [pmc.ncbi.nim.nih.gov]

14. The arrhythmogenic cardiotoxicity of the quinoline and structurally related antimalarial
drugs: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. Delayed cardiotoxicity following quinine overdose: a case report - PubMed
[pubmed.ncbi.nim.nih.gov]

17. Cardiac damage induced by 2-amino-3-methyl-imidazo[4,5-flquinoline in nonhuman
primates - PMC [pmc.ncbi.nim.nih.gov]

18. Genotoxic potency of three quinoline compounds evaluated in vivo in mouse marrow
cells - PubMed [pubmed.nchbi.nim.nih.gov]

19. industrialchemicals.gov.au [industrialchemicals.gov.au]
20. pdf.benchchem.com [pdf.benchchem.com]
21. pubs.acs.org [pubs.acs.org]

22. brieflands.com [brieflands.com]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pdf.benchchem.com/1295/Toxicological_Profile_of_Substituted_Quinolines_An_In_depth_Technical_Guide.pdf
https://arabjchem.org/review-on-recent-development-of-quinoline-for-anticancer-activities/
https://arabjchem.org/review-on-recent-development-of-quinoline-for-anticancer-activities/
https://scholars.okstate.edu/en/publications/quinoline/
https://academic.oup.com/carcin/article-pdf/12/2/217/1048676/12-2-217.pdf
https://iris.epa.gov/static/pdfs/1004tr.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/quinolin.pdf
https://pubmed.ncbi.nlm.nih.gov/2331190/
https://pubmed.ncbi.nlm.nih.gov/2331190/
https://pubmed.ncbi.nlm.nih.gov/9972382/
https://pubmed.ncbi.nlm.nih.gov/32810410/
https://pubmed.ncbi.nlm.nih.gov/32810410/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4095041/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4095041/
https://www.mdpi.com/1422-0067/14/11/21328
https://www.queensu.ca/psychology/sites/psycwww/files/uploaded_files/Faculty/Richard%20Beninger/Beninger_prp_147.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6220451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6220451/
https://pubmed.ncbi.nlm.nih.gov/30400791/
https://pubmed.ncbi.nlm.nih.gov/30400791/
https://www.researchgate.net/publication/328784034_The_arrhythmogenic_cardiotoxicity_of_the_quinoline_and_structurally_related_antimalarial_drugs_A_systematic_review
https://pubmed.ncbi.nlm.nih.gov/8340583/
https://pubmed.ncbi.nlm.nih.gov/8340583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1567181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1567181/
https://pubmed.ncbi.nlm.nih.gov/2500337/
https://pubmed.ncbi.nlm.nih.gov/2500337/
https://www.industrialchemicals.gov.au/sites/default/files/Quinolines_Human%20health%20tier%20II%20assessment.pdf
https://pdf.benchchem.com/175/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Quinoline_Compounds.pdf
https://pubs.acs.org/doi/10.1021/acsomega.5c01589
https://brieflands.com/journals/jamm/articles/58194
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 23. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of
Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [A Comparative Guide to the Toxicological Profiles of
Quinoline Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2494134/docs#a-comparative-guide-to-the-
toxicological-profiles-of-quinoline-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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